1-benzyl-4-{3-[1-(3-methoxybenzoyl)-3-piperidinyl]propanoyl}piperazine

• IUPAC Name: 1-(4-benzylpiperazin-1-yl)-3-[1-(3-methoxybenzoyl)piperidin-3-yl]propan-1-one
• InChI: InChI=1S/C27H35N3O3/c1-33-25-11-5-10-24(19-25)27(32)30-14-6-9-23(21-30)12-13-26(31)29-17-15-28(16-18-29)20-22-7-3-2-4-8-22/h2-5,7-8,10-11,19,23H,6,9,12-18,20-21H2,1H3
• InChI Key: COTMVXBPVSVYST-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)N2CCCC(C2)CCC(=O)N3CCN(CC3)CC4=CC=CC=C4
• Molecular Formula: C27H35N3O3
• Molecular Weight: 449.6 g/mol

Description

1-benzyl-4-{3-[1-(3-methoxybenzoyl)-3-piperidinyl]propanoyl}piperazine is a chemical compound that has been studied extensively for its potential application in scientific research. This compound is known for its unique structure and potential therapeutic benefits. In

Mechanism of Action

The mechanism of action of 1-benzyl-4-{3-[1-(3-methoxybenzoyl)-3-piperidinyl]propanoyl}piperazine is not fully understood, but it is believed to involve the modulation of neurotransmitter systems in the brain. This compound has been shown to have a high affinity for the dopamine D2 and serotonin 5-HT1A receptors, which are involved in the regulation of mood, cognition, and behavior. By modulating these receptors, 1-benzyl-4-{3-[1-(3-methoxybenzoyl)-3-piperidinyl]propanoyl}piperazine may be able to improve symptoms of neurological disorders.
Biochemical and Physiological Effects:
1-benzyl-4-{3-[1-(3-methoxybenzoyl)-3-piperidinyl]propanoyl}piperazine has been shown to have a number of biochemical and physiological effects. This compound has been shown to increase dopamine and serotonin levels in the brain, which may contribute to its potential therapeutic benefits. Additionally, 1-benzyl-4-{3-[1-(3-methoxybenzoyl)-3-piperidinyl]propanoyl}piperazine has been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 1-benzyl-4-{3-[1-(3-methoxybenzoyl)-3-piperidinyl]propanoyl}piperazine in lab experiments is its high affinity for certain receptors in the brain. This makes it a potential candidate for the development of new treatments for neurological disorders. However, one limitation of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound in humans.

Future Directions

There are several future directions for research on 1-benzyl-4-{3-[1-(3-methoxybenzoyl)-3-piperidinyl]propanoyl}piperazine. One potential direction is the development of new treatments for neurological disorders such as schizophrenia, depression, and anxiety. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans. Finally, research is needed to better understand the mechanism of action of 1-benzyl-4-{3-[1-(3-methoxybenzoyl)-3-piperidinyl]propanoyl}piperazine and its potential interactions with other neurotransmitter systems in the brain.
Conclusion:
In conclusion, 1-benzyl-4-{3-[1-(3-methoxybenzoyl)-3-piperidinyl]propanoyl}piperazine is a chemical compound that has been studied extensively for its potential application in scientific research. This compound has a unique structure and potential therapeutic benefits for the treatment of neurological disorders. Further research is needed to determine the safety and efficacy of this compound in humans and to better understand its mechanism of action.

Synthesis Methods

The synthesis of 1-benzyl-4-{3-[1-(3-methoxybenzoyl)-3-piperidinyl]propanoyl}piperazine involves the reaction of 1-benzylpiperazine with 3-(1-(3-methoxybenzoyl)piperidin-3-yl)propanoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in an organic solvent such as dichloromethane or tetrahydrofuran (THF) under reflux conditions for several hours. The resulting product is then purified by column chromatography to obtain pure 1-benzyl-4-{3-[1-(3-methoxybenzoyl)-3-piperidinyl]propanoyl}piperazine.

Scientific Research Applications

1-benzyl-4-{3-[1-(3-methoxybenzoyl)-3-piperidinyl]propanoyl}piperazine has been studied extensively for its potential application in scientific research. This compound has been shown to have a high affinity for certain receptors in the brain, including the dopamine D2 and serotonin 5-HT1A receptors. This makes it a potential candidate for the treatment of neurological disorders such as schizophrenia, depression, and anxiety.